Cas no 790232-18-7 (3,5-Dibromo-2-propoxybenzaldehyde)

• Product Name: 3,5-Dibromo-2-propoxybenzaldehyde
• CAS No: 790232-18-7
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• MDL: MFCD02257447
• CID: 3058593
• PubChem ID: 2167921
• Update Time: 2025-11-07

3,5-Dibromo-2-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-propoxybenzaldehyde
• Z56346818
• AKOS000295106
• BBL038088
• MFCD02257447
• STK198930
• QGB23218
• EN300-09878
• 790232-18-7
• CS-0221724

• MDL： MFCD02257447
• Inchi： 1S/C10H10Br2O2/c1-2-3-14-10-7(6-13)4-8(11)5-9(10)12/h4-6H,2-3H2,1H3
• InChI Key： PVQDISBTCKQRMH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C=O)=C1OCCC)Br

Computed Properties

• Exact Mass: 321.90271Da
• Monoisotopic Mass: 319.90475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3,5-Dibromo-2-propoxybenzaldehyde

3,5-Dibromo-2-Propoxybenzaldehyde: A Comprehensive Overview

The compound 3,5-Dibromo-2-Propoxybenzaldehyde (CAS No. 790232-18-7) is a fascinating organic molecule with a unique structure that combines bromine atoms, an aldehyde group, and a propoxy substituent. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and environmental chemistry. The benzaldehyde framework serves as the foundation of this molecule, while the bromine atoms and propoxy group introduce distinct chemical properties that make it versatile for different uses.

Recent studies have highlighted the importance of 3,5-Dibromo-2-Propoxybenzaldehyde in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and coatings. The presence of the aldehyde group allows for easy functionalization, enabling the creation of materials with tailored properties such as enhanced durability, thermal stability, and resistance to environmental factors. These findings underscore the compound's potential in industries ranging from aerospace to electronics.

In the pharmaceutical sector, 3,5-Dibromo-2-Propoxybenzaldehyde has shown promise as a building block for drug development. Its ability to undergo various chemical reactions, including nucleophilic addition and condensation reactions, makes it an invaluable intermediate in the synthesis of bioactive molecules. Recent research has focused on its application in creating compounds with anti-inflammatory and antioxidant properties. These studies suggest that this compound could play a pivotal role in developing new therapeutic agents with improved efficacy and reduced side effects.

The environmental impact of 3,5-Dibromo-2-Propoxybenzaldehyde has also been a topic of interest. Scientists have investigated its biodegradation patterns and toxicity levels to assess its safety for industrial use. Findings indicate that under controlled conditions, the compound can be effectively degraded by microbial communities without posing significant risks to aquatic ecosystems. This information is crucial for ensuring sustainable practices in industries that utilize this compound.

From a synthetic chemistry perspective, the preparation of 3,5-Dibromo-2-Propoxybenzaldehyde involves a series of well-established reactions. The process typically begins with bromination of an aromatic ring followed by substitution reactions to introduce the propoxy group and aldehyde functionality. Researchers have optimized these steps to achieve high yields and purity levels, making the compound readily available for large-scale applications.

Looking ahead, the future of 3,5-Dibromo-2-Propoxybenzaldehyde seems bright as ongoing research continues to uncover new avenues for its utilization. Its unique combination of functional groups positions it as a key player in the development of innovative materials and pharmaceuticals. As industries increasingly prioritize sustainability and efficiency, this compound is expected to contribute significantly to achieving these goals through its diverse applications and eco-friendly properties.